Cas no 2248277-12-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-yl)acetate
• CAS No: 2248277-12-3
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 6302148
• PubChem ID: 165724271
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516097
• 2248277-12-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-yl)acetate

• Inchi： 1S/C16H18N2O5/c1-22-17-8-6-11(7-9-17)10-14(19)23-18-15(20)12-4-2-3-5-13(12)16(18)21/h2-5,11H,6-10H2,1H3
• InChI Key： QMRLQYAAFFIPSS-UHFFFAOYSA-N
• SMILES： O(C)N1CCC(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1

Computed Properties

• Exact Mass: 318.12157168g/mol
• Monoisotopic Mass: 318.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-yl)acetate (CAS No: 2248277-12-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-yl)acetate, identified by its CAS number 2248277-12-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a dioxo group and a 1-methoxypiperidin-4-yl moiety in its molecular structure suggests unique chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The isoindol core, a derivative of benzopyrrole, is known for its biological activity and has been extensively studied for its role in various pharmacological applications. The incorporation of a piperidine ring further enhances the compound's pharmacophoric properties, making it an attractive scaffold for drug design. This combination of structural elements not only contributes to the compound's stability but also influences its interactions with biological targets.

In the realm of drug discovery, the dioxo group serves as a key pharmacophore, often involved in hydrogen bonding interactions with biological molecules. This feature is particularly relevant in the development of enzyme inhibitors and receptor modulators. The 1-methoxypiperidin-4-yl substituent adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. These attributes make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-yl)acetate a versatile molecule for exploring new therapeutic pathways.

Current research in medicinal chemistry emphasizes the need for innovative compounds that can address unmet medical needs. The structural features of this compound align well with emerging trends in drug design, particularly in the development of small molecule inhibitors targeting complex diseases. The dioxo and piperidine moieties are well-documented for their ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative disorders. This suggests that further exploration of this compound could yield valuable insights into potential therapeutic applications.

The synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-yl)acetate have been subjects of intense interest among researchers. Advanced synthetic methodologies have been employed to optimize its production, ensuring high purity and yield. Techniques such as multi-step organic synthesis and catalytic transformations have been instrumental in achieving this goal. The structural elucidation of the compound has been facilitated by modern spectroscopic techniques like NMR spectroscopy and mass spectrometry, which provide detailed information about its molecular structure and dynamics.

The pharmacological profile of this compound is under active investigation. Preliminary studies suggest that it exhibits promising bioactivity against several disease-related targets. The ability of the dioxo group to engage in specific hydrogen bonding interactions may contribute to its binding affinity with biological receptors. Additionally, the presence of the 1-methoxypiperidin-4-yl moiety could enhance its metabolic stability, making it a more viable candidate for clinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methoxypiperidin-4-y l)acetate (CAS No: 2248277 -12 -3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential bioactivity make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing complex medical challenges through innovative therapeutic strategies.